Cas no 71680-92-7 ((4-Acetylphenyl)thiourea)

• Product Name: (4-Acetylphenyl)thiourea
• CAS No: 71680-92-7
• Molecular Formula: C₉H₁₀N₂OS
• Molecular Weight: 194.2535
• MDL: MFCD00041188
• CID: 59249
• PubChem ID: 2735266

(4-Acetylphenyl)thiourea Properties

Names and Identifiers

• (4-Acetylphenyl)thiourea
• 1-(4-Acetylphenyl)-2-thiourea
• SCHEMBL1880013
• DTXSID20370651
• MFCD00041188
• 4-acetylphenylthiourea
• ETHYL10-BROMODECANOATE
• NSC-177013
• ?1-(4-ACETYLPHENYL)-2-THIOUREA
• SCHEMBL18739883
• 1-(4-Acetylphenyl)thiourea
• VVIUKYOXYSWCOF-UHFFFAOYSA-N
• AKOS005206878
• 71680-92-7
• A837284
• FT-0604738
• CS-0326553
• FT-0604737
• NSC177013
• (4-acetylphenyl)thiourea, AldrichCPR
• DB-018539
• G77572

• MDL： MFCD00041188
• InChIKey： VVIUKYOXYSWCOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2OS/c1-6(12)7-2-4-8(5-3-7)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
• SMILES： CC(C1=CC=C(NC(N)=S)C=C1)=O
• BRN： 2804788

Computed Properties

• Exact Mass: 194.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.051
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 16
• Surface Charge: 0
• Topological Polar Surface Area: 87.2A^2

Experimental Properties

• LogP: 2.31800
• PSA: 87.21000
• Refractive Index: 1.685
• Boiling Point: 354.3 °C at 760 mmHg
• Melting Point: 215 °C
• Flash Point: 354.3 °C at 760 mmHg
• Color/Form: White or cream solid
• Solubility: Insoluble in water.
• Density: 1.302